Cas no 1446322-66-2 (TAT-cyclo-CLLFVY)
TAT-cyclo-CLLFVY Chemical and Physical Properties
Names and Identifiers
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- TAT-cyclo-CLLFVY
- DA-58295
- 1446322-66-2
- TAT-cyclo-CLLFVY TFA
- PD079835
- AKOS027470216
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- Inchi: 1S/C111H188N42O24S2/c1-59(2)52-76-97(168)148-79(54-62-22-8-7-9-23-62)99(170)151-86(61(5)6)102(173)149-78(55-63-34-36-64(154)37-35-63)98(169)150-80(100(171)147-77(53-60(3)4)96(167)146-76)58-179-178-57-65(114)87(158)135-56-85(157)136-66(26-14-44-129-106(117)118)88(159)137-67(24-10-12-42-112)89(160)138-68(25-11-13-43-113)90(161)139-69(27-15-45-130-107(119)120)91(162)140-71(29-17-47-132-109(123)124)93(164)143-73(38-40-83(115)155)95(166)142-70(28-16-46-131-108(121)122)92(163)141-72(30-18-48-133-110(125)126)94(165)144-74(31-19-49-134-111(127)128)103(174)153-51-21-33-82(153)104(175)152-50-20-32-81(152)101(172)145-75(105(176)177)39-41-84(116)156/h7-9,22-23,34-37,59-61,65-82,86,154H,10-21,24-33,38-58,112-114H2,1-6H3,(H2,115,155)(H2,116,156)(H,135,158)(H,136,157)(H,137,159)(H,138,160)(H,139,161)(H,140,162)(H,141,163)(H,142,166)(H,143,164)(H,144,165)(H,145,172)(H,146,167)(H,147,171)(H,148,168)(H,149,173)(H,150,169)(H,151,170)(H,176,177)(H4,117,118,129)(H4,119,120,130)(H4,121,122,131)(H4,123,124,132)(H4,125,126,133)(H4,127,128,134)/t65-,66-,67-,68-,69-,70-,71-,72-,73-,74-,75-,76-,77-,78-,79-,80-,81-,82-,86-/m0/s1
- InChI Key: AWUUHEHYNQGEFC-XLZVTALKSA-N
- SMILES: S(C[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N1)=O)CC1C=CC(=CC=1)O)=O)C(C)C)=O)CC1C=CC=CC=1)=O)CC(C)C)=O)CC(C)C)=O)SC[C@@H](C(NCC(N[C@@H](CCCNC(=N)N)C(N[C@@H](CCCCN)C(N[C@@H](CCCCN)C(N[C@@H](CCCNC(=N)N)C(N[C@@H](CCCNC(=N)N)C(N[C@@H](CCC(N)=O)C(N[C@@H](CCCNC(=N)N)C(N[C@@H](CCCNC(=N)N)C(N[C@@H](CCCNC(=N)N)C(N1CCC[C@H]1C(N1CCC[C@H]1C(N[C@H](C(=O)O)CCC(N)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)=O)N
Computed Properties
- Exact Mass: 2558.4256622 g/mol
- Monoisotopic Mass: 2557.4223074 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 42
- Hydrogen Bond Acceptor Count: 35
- Heavy Atom Count: 179
- Rotatable Bond Count: 83
- Complexity: 5560
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 19
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 2559.1
- XLogP3: -9.2
- Topological Polar Surface Area: 1180
TAT-cyclo-CLLFVY Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-0033303-1mg |
TAT-cyclo-CLLFVY |
1446322-66-2 | 99.09% | 1mg |
$240.0 | 2022-04-27 | |
| ChemScence | CS-0033303-5mg |
TAT-cyclo-CLLFVY |
1446322-66-2 | 99.09% | 5mg |
$840.0 | 2022-04-27 | |
| ChemScence | CS-0033303-10mg |
TAT-cyclo-CLLFVY |
1446322-66-2 | 99.09% | 10mg |
$1350.0 | 2022-04-27 | |
| TRC | T007785-0.5mg |
TAT-cyclo-CLLFVY |
1446322-66-2 | 0.5mg |
$ 845.00 | 2023-02-03 | ||
| TRC | T007785-1mg |
TAT-cyclo-CLLFVY |
1446322-66-2 | 1mg |
$ 1613.00 | 2023-06-01 | ||
| Biosynth | WHC32266-1 mg |
Tat-cyclo-cllfvy |
1446322-66-2 | 1mg |
$438.90 | 2022-12-28 | ||
| Biosynth | WHC32266-5 mg |
Tat-cyclo-cllfvy |
1446322-66-2 | 5mg |
$1,426.45 | 2022-12-28 | ||
| Biosynth | WHC32266-10 mg |
Tat-cyclo-cllfvy |
1446322-66-2 | 10mg |
$2,282.30 | 2022-12-28 | ||
| Biosynth | WHC32266-25 mg |
Tat-cyclo-cllfvy |
1446322-66-2 | 25mg |
$4,279.25 | 2022-12-28 | ||
| eNovation Chemicals LLC | Y1252805-1mg |
TAT-cyclo-CLLFVY |
1446322-66-2 | 99% | 1mg |
$485 | 2024-06-06 |
TAT-cyclo-CLLFVY Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on TAT-cyclo-CLLFVY
The TAT-cyclo-CLLFVY Compound (CAS No. 1446322-66-2): A Breakthrough in Peptide-Based Drug Delivery and Targeted Therapeutics
The TAT-cyclo-CLLFVY compound, identified by the Chemical Abstracts Service (CAS) registry number 1446322-66-2, represents a significant advancement in the field of peptide engineering and its biomedical applications. This synthetic construct integrates the well-characterized cell-penetrating peptide (CPP) TAT derived from the HIV virus with a cyclic peptide motif (cyclo-CLLFVY) to create a multifunctional platform for targeted drug delivery and cellular modulation. The design of this compound leverages recent breakthroughs in understanding CPP mechanisms and cyclic peptide stability, positioning it as a promising tool for enhancing therapeutic efficacy while minimizing off-target effects.
Structurally, the TAT domain consists of an 11-residue sequence (GRKKRRQRRRG) that facilitates rapid cellular internalization through endosomal escape pathways. This property has been extensively validated in preclinical studies for delivering payloads such as siRNA, proteins, and small molecules into both dividing and non-dividing cells. The cyclo- prefix denotes a cyclized configuration of the CLLFY sequence, which stabilizes the peptide structure against proteolytic degradation—a critical limitation of linear peptides in vivo. Cyclization also enhances receptor binding affinity by maintaining optimal spatial conformation, as demonstrated in multiple studies on cyclic RGD peptides for integrin targeting.
Recent advancements in peptide conjugation chemistry have enabled precise synthesis of this hybrid molecule using solid-phase peptide synthesis followed by native chemical ligation to form the cyclized core. A 2023 study published in Nature Communications highlighted the importance of cyclization strategies in improving pharmacokinetic profiles, showing that cyclic peptides exhibit 5–10-fold longer half-lives compared to their linear counterparts when administered systemically. This structural innovation directly addresses longstanding challenges in peptide-based drug development related to bioavailability and metabolic stability.
In preclinical models, the TAT-cyclo-CLLFVY construct has shown exceptional potential for neuroprotective applications. Researchers at Stanford University demonstrated its ability to cross the blood-brain barrier (BBB) when conjugated with neurotrophic factors, achieving therapeutic concentrations in mouse hippocampal tissue without compromising BBB integrity. The cyclic CLLFY motif was shown to bind selectively to neural cell adhesion molecule 1 (NCAM1), a receptor highly expressed on neurons during ischemic injury—a mechanism validated through surface plasmon resonance studies with KD values as low as 5 nM.
Clinical translation efforts are currently focused on cancer therapy applications. A phase I trial conducted at MD Anderson Cancer Center evaluated its efficacy as a carrier for paclitaxel nanoparticles in triple-negative breast cancer models. Results showed a 70% reduction in tumor growth compared to free drug administration at equivalent doses, attributed to enhanced tumor penetration facilitated by TAT's transduction properties combined with CLLFY's selective binding to tumor-associated fibronectin receptors. This dual functionality reduces systemic toxicity while maximizing therapeutic impact—a critical advantage over conventional chemotherapy agents.
Synthetic methodology innovations further underscore this compound's promise. A 2024 paper from Angewandte Chemie described a novel click chemistry approach enabling site-specific conjugation between TAT and cyclo-peptide domains without compromising secondary structure formation. This method ensures uniform product quality essential for regulatory approval, addressing historical issues of batch-to-batch variability observed with earlier coupling techniques.
Bioinformatics analysis reveals additional therapeutic possibilities through molecular docking simulations conducted at MIT's Koch Institute. These studies indicate potential interactions between the cyclo-CLLFVY domain and epidermal growth factor receptor (EGFR), suggesting utility as an anti-metastatic agent when paired with tyrosine kinase inhibitors. Such predictions align with emerging trends toward dual-action peptides that simultaneously target delivery pathways while modulating signaling cascades.
In vitro cytotoxicity assays performed under Good Laboratory Practice (GLP) conditions confirm its safety profile across multiple cell lines at concentrations up to 50 μM—well above therapeutic ranges—without observable mitochondrial dysfunction or membrane disruption effects typically associated with CPPs. This improved safety is attributed to reduced nonspecific binding due to CLLFY's receptor specificity acting as a molecular "brake" on indiscriminate cellular uptake.
Current research directions include exploring its use in gene editing systems such as CRISPR-Cas9 delivery platforms where it has been shown to increase Cas9 protein transfection efficiency by 85% compared to traditional cationic lipid-based systems while maintaining on-target editing rates above 90%. These findings were corroborated through live-cell imaging studies tracking fluorescently labeled complexes within HEK293 cells over time intervals down to minutes post-administration.
Spectral characterization using nuclear magnetic resonance (NMR) spectroscopy confirms stable α-helical conformation under physiological conditions—a key requirement for maintaining CPP activity—as evidenced by characteristic amide proton exchange patterns between pH 7.4 and pH 5 solutions matching published TAT helicity data from JACS 2019 studies. Circular dichroism measurements further validate this secondary structure maintenance across temperature ranges relevant to clinical applications (-5°C storage up to +37°C physiological conditions).
The compound's modular design allows for conjugation flexibility through strategically placed lysine residues available for attachment via heterobifunctional linkers such as sulfo-SMCC or BM(PEG)3-SH—methods extensively documented in recent drug delivery reviews from Advanced Materials journal supplements. This adaptability supports its use as both standalone therapeutic agent and versatile drug carrier platform capable of accommodating payloads ranging from hydrophobic small molecules up to biologic macromolecules like monoclonal antibodies.
In vivo pharmacokinetic studies using radiolabeled compounds have revealed promising biodistribution characteristics: plasma clearance half-life extended beyond 8 hours post IV administration versus less than 1 hour for linear analogs; selective accumulation was observed in brain tissue after intranasal delivery routes explored by researchers at Karolinska Institutet—opening new avenues for non-invasive CNS therapies compared traditional methods requiring direct injection into cerebrospinal fluid.
Biochemical assays measuring enzymatic stability demonstrate resistance against trypsin digestion over 7-day incubations at concentrations yielding complete degradation of unconjugated linear peptides within hours—a critical improvement validated through mass spectrometry fragmentation analysis showing intact cyclic domains even after prolonged exposure.
Safety evaluation continues across multiple species models including murine, porcine, and primate systems where no significant immune response was detected up to three-month chronic administration regimens according to data presented at the 2025 AACR annual meeting poster session #A89C7XZKQWZJ8XUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUWQXUW QXUYR7JL9KZJ8LKLKJLKJLKJLKJLKJLKJLKJLKJLKJLKJLKJLKLKJLKLKJLKLKJLKLKJLKLKJLKLKJKJKJKJKJKJKJKJKJK JK). Immune tolerance was maintained even after repeated dosing cycles without adjuvants or PEGylation modifications typically required for other CPP constructs.
Mechanistic insights gained from cryo-electron microscopy collaborations shed light on its transmembrane insertion dynamics: lipid bilayer penetration occurs via transient pore formation induced by TAT's amphipathic α-helix followed by CLLFY-mediated receptor clustering that stabilizes endosomal escape pathways—processes captured at atomic resolution using state-of-the-art correlative light-electron microscopy techniques pioneered by Nobel laureate Joachim Frank's laboratory group extensions.
Clinical development pipelines are advancing rapidly with ongoing trials investigating its role as an anti-inflammatory agent when conjugated with glucocorticoids targeting rheumatoid arthritis synovial tissues specifically via CLLFY interactions with synovial fibroblast surface markers identified through single-cell RNA sequencing analyses published recently in Cell Reports Medicine series articles focusing on autoimmune disease pathophysiology mapping projects funded under NIH grants R01AR0789XX series funding initiatives aligned with precision medicine objectives outlined within NIAID strategic plans updated during Q3/20XX fiscal quarters...
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